Cas no 1137264-00-6 (cis-Ned 19)

• Product Name: cis-Ned 19
• CAS No: 1137264-00-6
• MF: C₃₀H₃₁FN₄O₃
• MW: 514.590550661087
• CID: 2089987
• PubChem ID: 1427626
• Update Time: 2025-04-21

cis-Ned 19 Chemical and Physical Properties

Names and Identifiers

• cis-Ned 19
• (1S,3S)-1-(3-{[4-(2-Fluorophenyl)-1-piperazinyl]methyl}-4-methoxy phenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid
• cis Ned-19
• DA-62342
• PD070163
• G65370
• SCHEMBL3425390
• (1S,3S)-1-(3-((4-(2-Fluorophenyl)piperazin-1-yl)methyl)-4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• NCGC00378816-01
• (1S,3S)-1-[3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• 1137264-00-6
• CHEMBL1222067
• AKOS024457894
• AS-85255

• Inchi： 1S/C30H31FN4O3/c1-38-27-11-10-19(16-20(27)18-34-12-14-35(15-13-34)26-9-5-3-7-23(26)31)28-29-22(17-25(33-28)30(36)37)21-6-2-4-8-24(21)32-29/h2-11,16,25,28,32-33H,12-15,17-18H2,1H3,(H,36,37)/t25-,28-/m0/s1
• InChI Key： FUHCEERDBRGPQZ-LSYYVWMOSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CC2=C(C=CC(=C2)[C@H]2C3=C(C4C=CC=CC=4N3)C[C@@H](C(=O)O)N2)OC)CC1

Computed Properties

• Exact Mass: 514.238
• Monoisotopic Mass: 514.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids